(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C25H23N5O4/c1-17-3-2-4-19(11-17)14-29-15-27-24-20(25(29)32)13-28-30(24)10-9-26-23(31)8-6-18-5-7-21-22(12-18)34-16-33-21/h2-8,11-13,15H,9-10,14,16H2,1H3,(H,26,31)/b8-6-
• InChI Key: SSWFJXLIBDGBQN-VURMDHGXSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)/C=C\C4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H23N5O4
• Molecular Weight: 457.5 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C25H23N5O4 and its molecular weight is 457.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Molecular Modeling

• Facile Synthesis Methods : Research outlines methods for synthesizing complex pyrimidine derivatives, such as the synthesis of 2, 3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives from various precursors. These synthesis techniques are crucial for developing novel compounds with potential therapeutic applications (Kanno et al., 1991).

• Molecular Modeling for Anti-tumor Agents : Studies demonstrate the utility of molecular modeling in the development of novel pyrazolo[3,4-d]pyrimidine derivatives as anti-tumor agents, highlighting the significance of computational tools in drug discovery (Nassar et al., 2015).

Biological Evaluation and Anticancer Activity

• Anticancer and Anti-inflammatory Agents : Synthesis and evaluation of novel pyrazolopyrimidines derivatives have shown promising results as anticancer and anti-5-lipoxygenase agents, indicating the therapeutic potential of such compounds in treating cancer and inflammation (Rahmouni et al., 2016).

• Cytotoxicity Studies : The synthesis, characterization, and cytotoxicity evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against cancer cell lines, demonstrating the importance of these compounds in the development of new anticancer therapies (Hassan et al., 2014).